Cas no 25697-56-7 ((3-Methylphenyl)methanethiol)

• Product Name: (3-Methylphenyl)methanethiol
• CAS No: 25697-56-7
• MF: C₈H₁₀S
• MW: 138.230000972748
• MDL: MFCD00022075
• CID: 88613
• PubChem ID: 2801207
• Update Time: 2025-04-18

(3-Methylphenyl)methanethiol Chemical and Physical Properties

Names and Identifiers

• 3-Methylbenzyl mercaptan
• 3-Methyl-alpha-toluenethiol
• 3-Methylbenzylthiol
• (3-Methylphenyl)methanethiol
• 3-Methyl-1-mercaptomethyl-benzol
• m-methylbenzyl mercaptan
• m-tolyl-methanethiol
• m-Tolyl-methanthiol
• 25697-56-7
• FT-0616133
• Benzenemethanethiol,3-methyl-
• m-methylbenzylmercaptan
• m-tolylmethanethiol
• DTXSID20384218
• AT13701
• EN300-65303
• SCHEMBL443083
• 3-METHYLBENZYLMERCAPTAN
• PS-4700
• 3-Methylbenzenemethanethiol
• MFCD00022075
• IMIDAZOLETRIFLUOROMETHANESULFONATESA&
• 3-methyl-benzenemethanethiol
• AKOS000169082
• FT-0616141
• Benzenemethanethiol, 3-methyl-
• DB-067448

• MDL： MFCD00022075
• Inchi： 1S/C8H10S/c1-7-3-2-4-8(5-7)6-9/h2-5,9H,6H2,1H3
• InChI Key： PNAZUQUHTIOEHF-UHFFFAOYSA-N
• SMILES： SCC1C=CC=C(C)C=1
• BRN： 2239962

Computed Properties

• Exact Mass: 138.05000
• Monoisotopic Mass: 138.05032149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 80.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 1Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 1.015
• Boiling Point: 102-104(p=15-rr)℃(lit.)
• Flash Point: 102-104°C/15mm
• Refractive Index: 1.5630
• PSA: 38.80000
• LogP: 2.42480
• Solubility: Not determined
• Sensitiveness: Air Sensitive

(3-Methylphenyl)methanethiol Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：UN 2810
• Hazard Category Code： 20/21/22
• Safety Instruction： S23-S36/37
• Hazardous Material Identification：
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/21/22
• HazardClass：6.1
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes